Cas no 941969-21-7 (5-methyl-N-(pyridin-3-yl)methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: 5-methyl-N-(pyridin-3-yl)methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941969-21-7
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 6042277
• PubChem ID: 16906938
• Update Time: 2025-06-11

5-methyl-N-(pyridin-3-yl)methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(pyridin-3-yl)methylfuro3,2-bpyridine-2-carboxamide
• Furo[3,2-b]pyridine-2-carboxamide, 5-methyl-N-(3-pyridinylmethyl)-
• AKOS024642497
• F2348-0210
• 941969-21-7
• 5-methyl-N-(pyridin-3-ylmethyl)furo[3,2-b]pyridine-2-carboxamide
• CCG-321381
• 5-methyl-N-[(pyridin-3-yl)methyl]furo[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C15H13N3O2/c1-10-4-5-13-12(18-10)7-14(20-13)15(19)17-9-11-3-2-6-16-8-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： PTXXAQFIDQPDOB-UHFFFAOYSA-N
• SMILES： C12C=C(C(NCC3=CC=CN=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 532.4±50.0 °C(Predicted)
• pka: 12.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 5-methyl-N-(pyridin-3-yl)methylfuro3,2-bpyridine-2-carboxamide

Introduction to 5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-21-7)

5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide, identified by its CAS number 941969-21-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its molecular framework contributes to its distinctive chemical properties and reactivity, making it a subject of extensive research in drug discovery and development.

The structural motif of 5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide incorporates a furo[3,2-b]pyridine core, which is a bicyclic system consisting of a furan ring fused with a pyridine ring. This particular scaffold has been extensively studied for its potential as a pharmacophore in various therapeutic areas. The presence of multiple heteroatom functionalities, including nitrogen and oxygen, enhances the compound's ability to interact with biological targets such as enzymes and receptors. These interactions are critical for modulating biological pathways and achieving desired pharmacological effects.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The 5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide structure has been explored for its potential in several therapeutic domains, including anti-inflammatory, anticancer, and antimicrobial applications. Its unique chemical properties make it an attractive candidate for further investigation into novel drug candidates.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways associated with various diseases. For instance, studies have suggested that the furo[3,2-b]pyridine scaffold can interact with enzymes involved in inflammation and cancer progression. The methyl and pyridin-3-yl substituents further enhance its binding affinity to target proteins, making it a promising lead compound for drug development.

The synthesis of 5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide presents both challenges and opportunities for chemists. The complex fused ring system requires precise synthetic strategies to achieve high yields and purity. Advanced techniques such as transition metal-catalyzed coupling reactions and palladium-mediated transformations have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's structural complexity but also demonstrate the ingenuity of modern organic synthesis.

The pharmacological evaluation of 5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide has revealed intriguing biological activities that warrant further exploration. Preclinical studies have indicated potential efficacy in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, the compound has shown promise in disrupting microtubule formation in cancer cells, suggesting its potential as an anticancer agent.

The< strong>N-(pyridin-3-yl)methyl moiety plays a crucial role in determining the compound's pharmacological profile. Pyridine derivatives are well-known for their ability to interact with various biological targets due to their electron-rich nature and capacity to form hydrogen bonds. The< strong>methyl group at the 5-position of the furo[3,2-b]pyridine ring further influences its solubility and bioavailability, making it more amenable for pharmacological testing.

In conclusion, 5-methyl-N-(pyridin-3-yl)methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-21-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of next-generation pharmaceuticals.